Cas no 2171551-11-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-oxopyrrolidin-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-oxopyrrolidin-3-yl)carbamoylbutanoic acid
• CAS No: 2171551-11-2
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6015288
• PubChem ID: 165803838
• Update Time: 2025-06-12

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-oxopyrrolidin-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-oxopyrrolidin-3-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-oxopyrrolidin-3-yl)carbamoyl]butanoic acid
• EN300-1539588
• 2171551-11-2

• Inchi： 1S/C24H25N3O6/c28-21-11-14(12-25-21)26-23(31)20(9-10-22(29)30)27-24(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20H,9-13H2,(H,25,28)(H,26,31)(H,27,32)(H,29,30)
• InChI Key： YWTVVYMDDYOSDE-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC1CNC(C1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 134Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-oxopyrrolidin-3-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-oxopyrrolidin-3-yl)carbamoylbutanoic Acid (CAS No. 2171551-11-2)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-oxopyrrolidin-3-yl)carbamoylbutanoic acid, a compound with the CAS number 2171551-11-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl group and a 5-oxopyrrolidin-3-yl moiety in its molecular structure suggests a high degree of complexity and functionality, making it a promising candidate for further research and development.

The synthesis and characterization of this compound have been subjects of intense study in recent years. The introduction of the fluoren-9-ylmethoxycarbonyl group into the molecular framework enhances the compound's stability and bioavailability, which are critical factors in drug design. This modification also imparts additional electronic properties that can influence its interactions with biological targets. On the other hand, the 5-oxopyrrolidin-3-yl group contributes to the compound's ability to engage with various enzymes and receptors, making it a versatile scaffold for drug development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-oxopyrrolidin-3-yl)carbamoylbutanoic acid make it an attractive candidate for investigating its potential in treating conditions such as cancer, inflammation, and neurological disorders. Preliminary studies have shown that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival.

The role of the fluoren-9-ylmethoxycarbonyl group in enhancing the compound's pharmacokinetic properties cannot be overstated. This moiety has been shown to improve solubility and metabolic stability, which are essential for effective drug delivery. Additionally, the presence of this group can facilitate better binding to target proteins, thereby increasing the compound's therapeutic efficacy. These properties make 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-oxopyrrolidin-3-y l)carbamoylbutanoic acid a valuable asset in the quest for new pharmacological agents.

The 5-oxopyrrolidin-3-y l moiety is another critical component of this compound that contributes to its biological activity. Pyrrolidine derivatives have been extensively studied for their potential in modulating various biological processes. The oxo group in this moiety enhances reactivity, allowing for diverse chemical modifications that can fine-tune the compound's biological profile. This flexibility makes 4-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)-4-(5 -oxopyrrolidin -3 -y l)carbamoylbutanoic acid a versatile scaffold for developing new drugs targeting multiple diseases.

In conclusion, 4-{(9H-fluore n -9 -y l)meth oxyc arbony l}amino)-4-(5 -oxopyr rolidin -3 -y l)carbamoylbutanoic acid (CAS No. 2171551 -11 -2) is a structurally complex and functionally rich compound with significant potential in pharmaceutical applications. Its unique combination of the fluoren -9 -ylmeth oxy carbony l and 5 - oxopyr rolidin -3 -y l groups makes it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.